3-(2-chlorobenzylidene)-2-benzofuran-1(3H)-one

• IUPAC Name: (3Z)-3-[(2-chlorophenyl)methylidene]-2-benzofuran-1-one
• InChI: InChI=1S/C15H9ClO2/c16-13-8-4-1-5-10(13)9-14-11-6-2-3-7-12(11)15(17)18-14/h1-9H/b14-9-
• InChI Key: INTTUERXXXDBTF-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C3=CC=CC=C3C(=O)O2)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C3=CC=CC=C3C(=O)O2)Cl
• Molecular Formula: C15H9ClO2
• Molecular Weight: 256.68 g/mol

Description

Synthesis Analysis

The synthesis of benzofuran derivatives, including 3-(2-Chlorobenzylidene)-2-benzofuran-1(3H)-one, often involves innovative methods to construct the benzofuran scaffold. For instance, an unprecedented synthesis method was developed via Rh/Co relay catalyzed C-H functionalization/annulation of N-aryloxyacetamides with propiolic acids, creating benzofuran scaffolds with a quaternary center and a C3 carbonyl group, where the O atom of the C3 carbonyl group originates from molecular oxygen (Yuan et al., 2019).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be analyzed through crystallography, demonstrating specific dihedral angles and interactions. For example, in one compound, the 3-chlorobenzene ring forms a significant angle with the benzofuran fragment, illustrating the compound's three-dimensional structure and the potential for weak C—H⋯O and C—H⋯π interactions within the crystal (Choi et al., 2012).

Chemical Reactions and Properties

Benzofuran derivatives participate in various chemical reactions, forming complex structures. For instance, cycloaddition reactions of 2-benzylidene-1-benzofuran-3-ones and their analogs lead to the synthesis of benzothiophene, benzofuran, indole, and indene derivatives, which are significant in pharmaceuticals and materials science (Deng & Meng, 2020).

Physical Properties Analysis

The synthesis and modification of benzofuran compounds also reveal insights into their physical properties, including the arrangement of atoms and the spatial orientation of various substituents, impacting the compound's physical characteristics and reactivity.

Chemical Properties Analysis

Chemical properties, such as reactivity towards different reagents and conditions, are crucial for understanding the potential applications of 3-(2-Chlorobenzylidene)-2-benzofuran-1(3H)-one. The compound's ability to undergo transformations, such as carbonylative synthesis using formic acid as the CO source, showcases its versatility and potential for further chemical modifications (Li et al., 2017).